3-Cyclohexyl-4-methylaniline

• Molecular Formula: C13H19N
• Molecular Weight: 189.30 g/mol
• IUPAC Name: 3-cyclohexyl-4-methylaniline
• InChI: InChI=1S/C13H19N/c1-10-7-8-12(14)9-13(10)11-5-3-2-4-6-11/h7-9,11H,2-6,14H2,1H3
• InChI Key: FHALAAXWXLHRFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N)C2CCCCC2

Description

3-Cyclohexyl-4-methylaniline is an aromatic amine derivative featuring a cyclohexyl group at the meta-position and a methyl group at the para-position of the aniline ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclohexyl-4-methylaniline can be achieved through several methods. One common approach involves the nitration of cyclohexylbenzene followed by reduction. The nitration step introduces a nitro group, which is subsequently reduced to an amine group using reducing agents such as hydrogen gas in the presence of a palladium catalyst or iron powder in acidic conditions .

Industrial Production Methods: In industrial settings, the production of 3-Cyclohexyl-4-methylaniline often employs catalytic hydrogenation techniques. This method is favored for its efficiency and scalability. The process typically involves the use of a metal catalyst, such as palladium or platinum, under high-pressure hydrogen gas to achieve the reduction of the nitro group to an amine group .

Chemical Reactions Analysis

Types of Reactions: 3-Cyclohexyl-4-methylaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or nitroso derivatives.

Reduction: Reduction reactions can further modify the amine group to form secondary or tertiary amines.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the aromatic ring.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide are commonly used.

Reduction: Hydrogen gas with a palladium catalyst or sodium borohydride can be employed.

Substitution: Halogenation can be achieved using halogens like chlorine or bromine in the presence of a Lewis acid catalyst.

Major Products Formed:

Oxidation: Quinones or nitroso derivatives.

Reduction: Secondary or tertiary amines.

Substitution: Halogenated anilines or other substituted derivatives.

Scientific Research Applications

3-Cyclohexyl-4-methylaniline has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including dyes and pharmaceuticals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development, particularly in the design of new therapeutic agents.

Industry: It is utilized in the production of polymers, resins, and other materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Cyclohexyl-4-methylaniline involves its interaction with specific molecular targets. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can trigger various biochemical pathways, leading to the desired therapeutic or industrial effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below summarizes key structural and molecular differences between 3-Cyclohexyl-4-methylaniline and analogous compounds:

Compound Name	Substituents	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Features
3-Cyclohexyl-4-methylaniline	3-cyclohexyl, 4-methyl	Not provided	C₁₃H₁₉N	~189.30 (estimated)	High lipophilicity; rigid cyclohexyl group
3-(Cyclohexylmethoxy)-4-methylaniline	3-cyclohexylmethoxy, 4-methyl	Not provided	C₁₄H₂₁NO	~219.32 (estimated)	Ether linkage enhances polarity
4,4'-Methylenebis(cyclohexylamine)	Bis-cyclohexylamine with methylene bridge	1761-71-3	C₁₃H₂₆N₂	210.36	Three geometric isomers (trans-trans, cis-cis, cis-trans)
3-Chloro-4-methylaniline	3-chloro, 4-methyl	95-69-2	C₇H₈ClN	141.60	Electron-withdrawing Cl; higher acidity
4-Hexyloxyaniline	4-hexyloxy	Not provided	C₁₂H₁₉NO	~193.29 (estimated)	Flexible alkoxy chain; moderate lipophilicity

Key Differences in Properties

Lipophilicity and Solubility: The cyclohexyl group in 3-Cyclohexyl-4-methylaniline significantly increases lipophilicity compared to chlorinated (e.g., 3-Chloro-4-methylaniline) or alkoxy-substituted (e.g., 4-Hexyloxyaniline) analogs. This makes it less soluble in polar solvents but suitable for non-aqueous applications.

Electronic Effects: The methyl group in 3-Cyclohexyl-4-methylaniline donates electron density to the aromatic ring, increasing basicity compared to electron-withdrawing substituents like chlorine in 3-Chloro-4-methylaniline .

Isomerism and Steric Effects :

• 4,4'-Methylenebis(cyclohexylamine) exhibits geometric isomerism (trans-trans, cis-cis, cis-trans), which affects its crystallinity and interaction with other molecules .
• The rigid cyclohexyl group in 3-Cyclohexyl-4-methylaniline may impose steric hindrance, limiting accessibility to the amine group in reactions.

Research and Application Insights

• Synthetic Utility : Chlorinated analogs like 3-Chloro-4-methylaniline are often intermediates in agrochemical or pharmaceutical synthesis due to their reactivity in cross-coupling reactions . In contrast, 3-Cyclohexyl-4-methylaniline’s bulky structure may favor applications in catalysis or surface modification.
• Material Science : The bis-cyclohexylamine derivative (4,4'-Methylenebis(cyclohexylamine)) is used in epoxy curing agents, leveraging its isomer-dependent properties .
• Biological Relevance : Alkoxy-substituted anilines (e.g., 4-Hexyloxyaniline) are explored in drug delivery systems, where their solubility profiles enhance bioavailability .

Biological Activity

3-Cyclohexyl-4-methylaniline is an organic compound belonging to the aniline family, characterized by a cyclohexyl group and a methyl group at the para position relative to the amino group. This unique structure influences its chemical reactivity and biological activity, making it a subject of interest in medicinal chemistry and pharmacology.

The molecular formula of 3-Cyclohexyl-4-methylaniline is $C_{13}H_{19}N$. Its structure allows for various interactions with biological targets, which can lead to diverse pharmacological effects.

Antimicrobial Properties

Research indicates that compounds similar to 3-Cyclohexyl-4-methylaniline exhibit significant antimicrobial activity. For instance, studies have shown that derivatives of cyclohexyl anilines can inhibit the growth of various bacterial strains, particularly Gram-positive bacteria. The Minimum Inhibitory Concentration (MIC) values for these compounds often range from 250 to 500 µg/mL, indicating moderate antibacterial activity .

Anticancer Potential

The anticancer properties of 3-Cyclohexyl-4-methylaniline have been explored through various in vitro studies. Compounds with similar structures have demonstrated inhibitory effects on cancer cell lines such as MCF-7 (breast cancer) and A431 (epidermoid carcinoma). For example, analogs have shown IC50 values in the range of 0.97 to 22.27 µM against these cell lines, suggesting potential for further development in cancer therapeutics .

While specific mechanisms for 3-Cyclohexyl-4-methylaniline are not fully elucidated, related compounds have been shown to induce apoptosis in cancer cells through pathways involving cytochrome C release and caspase activation. This suggests that similar mechanisms may be at play for 3-Cyclohexyl-4-methylaniline, warranting further investigation into its apoptotic effects on various cell lines .

Study on Antimicrobial Activity

A study conducted on various cyclohexyl-substituted anilines revealed that these compounds exhibit varying degrees of antibacterial activity. The research utilized the broth microdilution method to determine MIC values across different bacterial strains. Results indicated that compounds with higher lipophilicity generally exhibited stronger antibacterial properties due to enhanced membrane penetration .

Compound	MIC (µg/mL)	Activity Level
Compound A	250	Moderate
Compound B	500	Mild
Compound C	>1000	No Activity

Study on Anticancer Activity

In another study focusing on anticancer properties, several analogs were tested against multiple cancer cell lines. The results showed that certain structural modifications significantly enhanced antiproliferative activity:

Compound	IC50 (µM)	Cell Line Tested
3-Cyclohexyl-4-methylaniline	1.45	A431
Analog X	9.17	A549
Analog Y	>100	PC3

These findings suggest that structural variations can lead to significant differences in biological activity, highlighting the importance of further research into the structure-activity relationship (SAR) of this compound .